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Compound of Interest

Compound Name:
2-(2-Chlorophenyl)-1-phenylethan-

1-ol

CAS No.: 53774-32-6

Cat. No.: B3270977

Get Quote

Technical Guide: Proper Disposal of 2-(2-Chlorophenyl)-1-phenylethan-1-ol

Executive Summary: Operational Directive
Immediate Action Required: Treat 2-(2-Chlorophenyl)-1-phenylethan-1-ol (CAS 53774-32-6)

strictly as Halogenated Organic Waste.[1]

Under no circumstances should this compound be disposed of down the drain or mixed with

non-halogenated solvents (e.g., acetone, ethanol) in the general waste stream. The presence

of the chlorine atom on the aromatic ring dictates that this waste must undergo high-

temperature incineration with specific flue gas scrubbing to prevent the release of acidic gases

(HCl) and potential dioxin formation.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity to ensure the correct waste stream is

selected.
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Parameter Data

Chemical Name 2-(2-Chlorophenyl)-1-phenylethan-1-ol

CAS Number 53774-32-6

Molecular Formula C₁₄H₁₃ClO

Molecular Weight 232.71 g/mol

Physical State
Viscous liquid or low-melting solid (depending

on purity)

Primary Hazards (GHS)
Warning: Skin Irrit. 2 (H315), Eye Irrit.[1][2] 2A

(H319), Aquatic Chronic (Potential)

Waste Classification Halogenated Organic / Toxic (Class 6.1)

Safety & Personal Protective Equipment (PPE)
Disposal procedures expose personnel to concentrated chemical risks. Adherence to this PPE

standard is mandatory.

Hand Protection:Nitrile or Neoprene gloves (minimum 0.11 mm thickness). Latex is

insufficient for halogenated aromatics.

Eye Protection: Chemical splash goggles. Face shield required if pouring large volumes (>1

L).

Respiratory Protection: Work within a certified chemical fume hood. If the solid is friable or

dust is generated, use an N95/P100 particulate respirator.

Body Protection: Standard laboratory coat and closed-toe shoes.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
The most critical error in laboratory waste management is the "commingling of streams." You

must separate this chlorinated compound from non-chlorinated solvents.[3][4]
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The Halogen Rule: Any waste mixture containing >1% halogenated content by volume must

be classified entirely as Halogenated Waste.

Segregation: Do not mix with general organic solvents (acetone, methanol, hexane) unless

the entire container is destined for halogenated disposal.

Phase 2: Containerization & Labeling
Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal

containers if the waste is acidic or wet, as HCl formation can cause corrosion.

Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[3]

Required Fields: "Hazardous Waste," "Halogenated Organic," "2-(2-Chlorophenyl)-1-
phenylethan-1-ol."[1]

Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase 3: Storage & Pickup
Secondary Containment: Store the waste container in a secondary tray (polypropylene) to

capture potential leaks.

Location: Satellite Accumulation Area (SAA).[3] Keep cool and away from oxidizers and

strong bases.[4][5]

Disposal Path: Hand over to your facility's EHS (Environmental Health & Safety) team for

transport to a licensed incineration facility.

Visual Workflows
Diagram 1: Waste Stream Decision Logic
This decision tree validates the classification process, ensuring the user does not default to

"General Organic Waste."
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Start: Disposal of
2-(2-Chlorophenyl)-1-phenylethan-1-ol

Does the molecule contain
Halogens (Cl, Br, F, I)?

Is it mixed with other
solvents?

Yes (Chlorine present)

Is Halogen content >1%?

Yes (Mixture)

DISPOSAL PATH A:
Halogenated Organic Waste

(High Temp Incineration)

No (Pure Substance)

Yes (>1%)

DISPOSAL PATH B:
Non-Halogenated Solvent

(Fuel Blending)

No (<1%) - Rare

Click to download full resolution via product page

Caption: Logic flow for determining the correct waste stream. Note that for this specific

chemical, the path almost always leads to Halogenated Organic Waste due to the chlorine

atom.

Diagram 2: Operational Disposal Workflow
From the bench to the waste facility.
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Caption: Operational lifecycle of the waste material from generation to final destruction.[1][2][6]

[7][8][9]

Spill Management Contingency
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves and respiratory protection.

Absorb: Do not use water. Use an inert absorbent (vermiculite, sand, or commercial spill

pads).[10]

Collect: Scoop absorbed material into a wide-mouth jar.

Label: Label as "Debris contaminated with Halogenated Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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